2',4'-Dichloro-6'-fluorophenacyl bromide
Overview
Description
2',4'-Dichloro-6'-fluorophenacyl bromide, also known as DCFPB, is an organobromine compound that is used in various scientific research applications. It is a versatile compound that has been studied for its potential use in a wide range of biochemical and physiological processes. DCFPB is primarily used in laboratory experiments to study the synthesis of new compounds, the mechanism of action of certain drugs, and the biochemical and physiological effects of various compounds.
Scientific Research Applications
2',4'-Dichloro-6'-fluorophenacyl bromide is widely used in scientific research applications. It is commonly used to study the synthesis of new compounds, as well as the mechanism of action of certain drugs. Additionally, this compound can be used to study the biochemical and physiological effects of various compounds. It is also used in the synthesis of various polymers and has been studied for its potential use in drug delivery systems.
Mechanism of Action
2',4'-Dichloro-6'-fluorophenacyl bromide is a versatile compound that can be used to study the mechanism of action of certain drugs. It has been used to study the binding of small molecules to proteins, as well as the binding of drugs to receptors. Additionally, this compound can be used to study the metabolism of drugs, as well as the effects of drugs on cellular processes.
Biochemical and Physiological Effects
This compound has been studied for its potential use in various biochemical and physiological processes. It has been shown to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450. Additionally, this compound has been studied for its potential use in drug delivery systems, as it has been shown to bind to certain receptors and facilitate the delivery of drugs to target tissues.
Advantages and Limitations for Lab Experiments
2',4'-Dichloro-6'-fluorophenacyl bromide has many advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Additionally, this compound is a versatile compound that can be used to study a wide range of biochemical and physiological processes. However, this compound is a volatile compound, and it can be difficult to handle and store.
Future Directions
The potential uses for 2',4'-Dichloro-6'-fluorophenacyl bromide in scientific research are vast. It is a versatile compound that can be used to study the synthesis of new compounds, the mechanism of action of certain drugs, and the biochemical and physiological effects of various compounds. Additionally, this compound can be used to study the metabolism of drugs, as well as the effects of drugs on cellular processes. Additionally, this compound can be used to study the potential use of drug delivery systems, and it has been studied for its potential use in the synthesis of various polymers. Finally, this compound has potential applications in drug design, as it has been shown to bind to certain receptors and facilitate the delivery of drugs to target tissues.
properties
IUPAC Name |
2-bromo-1-(2,4-dichloro-6-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrCl2FO/c9-3-7(13)8-5(11)1-4(10)2-6(8)12/h1-2H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMRLBHAPJOOWER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C(=O)CBr)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrCl2FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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